Cas no 1806994-68-2 (3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid)

3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid is a versatile heterocyclic compound featuring multiple functional groups, including bromomethyl, difluoromethyl, iodo, and acetic acid moieties. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of halogen substituents (bromine and iodine) enhances its reactivity in cross-coupling reactions, while the difluoromethyl group can improve metabolic stability in drug candidates. The acetic acid functionality further allows for derivatization or conjugation. This compound is well-suited for applications in medicinal chemistry, where precise structural modifications are required to optimize biological activity or physicochemical properties.
3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid structure
1806994-68-2 structure
Product Name:3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid
CAS No:1806994-68-2
MF:C9H7BrF2INO2
MW:405.962661027908
CID:4893703
Update Time:2025-06-11

3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid
    • Inchi: 1S/C9H7BrF2INO2/c10-2-5-4(1-7(15)16)6(8(11)12)3-14-9(5)13/h3,8H,1-2H2,(H,15,16)
    • InChI Key: GPVPPGFHZMCBES-UHFFFAOYSA-N
    • SMILES: IC1=C(CBr)C(CC(=O)O)=C(C=N1)C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.2

3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029022385-250mg
3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid
1806994-68-2 95%
250mg
$950.60 2022-03-31
Alichem
A029022385-500mg
3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid
1806994-68-2 95%
500mg
$1,802.95 2022-03-31
Alichem
A029022385-1g
3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid
1806994-68-2 95%
1g
$2,837.10 2022-03-31

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid

3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1806994-68-2)

The compound 3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1806994-68-2) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry and pharmacology due to their versatile reactivity and potential bioactivity. The molecule features a pyridine ring substituted with bromomethyl, difluoromethyl, and iodo groups, along with an acetic acid moiety at the 4-position. These substituents confer unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, leveraging modern methodologies like cross-coupling reactions and transition metal catalysis. The presence of halogen atoms (bromo and iodo) in the structure suggests that this compound could serve as an intermediate in the synthesis of more complex molecules, particularly in drug discovery programs. The difluoromethyl group adds additional functionality, potentially enhancing the molecule's stability or bioavailability when incorporated into larger frameworks.

From a biological standpoint, pyridine derivatives are known to exhibit a range of activities, including antimicrobial, antitumor, and anti-inflammatory effects. The acetic acid group at the 4-position may further modulate these activities by influencing the molecule's acidity or its ability to form hydrogen bonds with biological targets. Recent studies have highlighted the importance of such structural features in optimizing drug candidates for therapeutic applications.

In terms of synthesis, 3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid likely involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. The introduction of halogen substituents typically involves nucleophilic aromatic substitution or electrophilic substitution mechanisms, depending on the directing effects of existing groups on the pyridine ring.

The compound's structural complexity also makes it an attractive candidate for exploring supramolecular chemistry or crystal engineering. Researchers are increasingly interested in how such molecules can self-assemble into ordered structures, which could have applications in materials science or nanotechnology.

Furthermore, the presence of both bromo and iodo substituents raises interesting questions about their stereochemical relationships and potential for enantioselective synthesis. Asymmetric catalysis has become a cornerstone of modern organic chemistry, enabling the production of enantiomerically pure compounds that are critical for pharmaceutical development.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetic acid represents a sophisticated example of contemporary organic synthesis. Its unique structure positions it as a valuable tool for advancing research in medicinal chemistry, materials science, and beyond. As new synthetic techniques continue to emerge, compounds like this will undoubtedly play a pivotal role in driving innovation across multiple scientific disciplines.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited